2-(2,3-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-(2,3-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H11NO4S/c1-16-9-5-3-4-7(10(9)17-2)11-13-8(6-18-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key: LZGFKWQSOKFMQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=NC(=CS2)C(=O)O
• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol

Description

The compound “2-(2,3-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid” is a complex organic molecule that contains a thiazole ring (a five-membered ring with one sulfur atom and one nitrogen atom), a carboxylic acid group (-COOH), and a phenyl ring (a six-membered ring of carbon atoms) with two methoxy groups (-OCH3) attached.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be planar due to the conjugated system of double bonds in the thiazole ring and the phenyl ring. The presence of the electron-donating methoxy groups and the electron-withdrawing carboxylic acid group could also influence the electronic structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the polar carboxylic acid group could make this compound somewhat soluble in water.

Scientific Research Applications

Synthesis and Structural Mimics

• Synthesis of Heterocyclic γ-Amino Acids : A method for synthesizing 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which are valuable as design mimics of protein secondary structures such as helices and β-sheets, has been developed. The synthesis involves cross-Claisen condensations, offering a flexible approach for introducing a wide variety of lateral chains (L. Mathieu et al., 2015).

Electronic Structure and Spectroscopic Study

• Spectral Features and Hydrogen Bonding : An extensive structural, electronic, and spectroscopic study on 4-methylthiadiazole-5-carboxylic acid, a simple thiadiazole derivative, using density functional theory (DFT) was performed. It investigated the effects of solvent on intermolecular hydrogen bonding, revealing insights into molecular properties and interactions (Isha Singh et al., 2019).

Liquid Crystal Behaviors

• Thiadiazole Derivatives and Liquid Crystals : A study synthesized carboxylic acid derivatives containing 1,3,4-thiadiazole rings, examining their liquid crystalline behaviors. Compounds with longer alkoxy chains displayed Smectic C phase, influenced by the alkoxy chain length and hydrogen bonding interactions (H. J. Jaffer et al., 2017).

Intramolecular Hydrogen Bonds

• Hydrogen Bonds in Thiazole Derivatives : A theoretical study explored intramolecular CH...X (X = N, O, Cl) hydrogen bonds in thiazole derivatives, showing the presence of single and dual H-bonds contributing to molecular stability and chemical shifts observable in NMR spectroscopy (M. Castro et al., 2007).

Biological Activities

• Antifungal and Antivirus Activities : Novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives exhibited significant fungicidal and antivirus activities, demonstrating a new strategy for fungi and virus control. Some compounds showed over 50% activity against tested fungi and good activity against TMV in vivo (Fengyun Li et al., 2015).